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Compound of Interest

Compound Name: 2-Cyclopropylethanol

Cat. No.: B145733

Technical Guide: Physical Properties of 2-
Cyclopropylethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Cyclopropylethanol (CAS No. 2566-55-4), a valuable intermediate in organic synthesis. The
data presented is curated for professionals in research and development who require accurate
physical constants for process design, reaction modeling, and quality control.

Core Physical Properties

The boiling point and density are fundamental physical constants that are critical for the
handling, purification, and reaction scale-up of 2-Cyclopropylethanol. The experimentally
determined values for these properties are summarized in the table below.

Physical Property Value Conditions

Boiling Point 137-138 °C At 760 mmHg
127.3°C At 760 mmHg

Density 0.975 g/cm?3 (Predicted) Standard Conditions
1.0 g/cm3 Standard Conditions
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Experimental Protocols for Property Determination

While specific experimental documentation for 2-Cyclopropylethanol is not publicly detailed,
the following are standard, internationally recognized methodologies for determining the boiling
point and density of organic liquids.

Boiling Point Determination (Distillation Range)

Methodology: The boiling point of 2-Cyclopropylethanol is determined following a procedure
analogous to the ASTM D1078 Standard Test Method for Distillation Range of Volatile Organic
Liquids.[1][2][3][4]

Principle: This method ascertains the distillation range of a liquid by measuring the temperature
of the vapor as the liquid is distilled under controlled conditions.

Detailed Procedure:
e A measured volume of 2-Cyclopropylethanol is placed in a distillation flask.

e The flask is heated, and the temperature of the vapor is monitored with a calibrated
thermometer.

« The initial boiling point is recorded as the temperature at which the first drop of distillate falls
from the condenser.

e The final boiling point is the maximum temperature recorded during the distillation.

e The boiling range provides an indication of the purity of the substance. For a pure compound
like 2-Cyclopropylethanol, this range is expected to be narrow.

Density Determination

Methodology: The density of 2-Cyclopropylethanol is determined using a method consistent
with the OECD Guideline 109 for the Testing of Chemicals: Density of Liquids and Solids.[5][6]

[71L8]

Principle: This guideline outlines several methods for density determination. The most common
for liquids are the hydrometer, oscillating densitometer, and pycnometer methods.[5][8] The
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pycnometer method is highly accurate and suitable for this compound.
Detailed Procedure (Pycnometer Method):

e Apycnometer, a glass flask with a precise volume, is thoroughly cleaned, dried, and weighed
empty.

e The pycnometer is then filled with 2-Cyclopropylethanol, ensuring no air bubbles are
trapped.

o The filled pycnometer is brought to a constant, known temperature in a water bath.
e The pycnometer is weighed again.

e The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus
weight of empty pycnometer) by the known volume of the pycnometer.

Synthetic Workflow: A Key Application

2-Cyclopropylethanol serves as a precursor in the synthesis of other valuable cyclopropane
derivatives. A notable application is its conversion to (2-bromo-ethyl)-cyclopropane. The logical
workflow for this synthesis is depicted below.
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Caption: Synthesis of (2-bromo-ethyl)-cyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Cyclopropylethanol (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145733#physical-properties-of-2-cyclopropylethanol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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